Cas no 1365271-52-8 (4-(2-acetylphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(2-acetylphenyl)-2-fluorobenzoic acid
• CAS No: 1365271-52-8
• MF: C₁₅H₁₁FO₃
• MW: 258.244447946548
• MDL: MFCD21609634
• CID: 2771753
• PubChem ID: 70699728
• Update Time: 2025-06-20

4-(2-acetylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-acetylphenyl)-2-fluorobenzoic acid
• MFCD21609634
• CS-0212172
• 2'-ACETYL-3-FLUORO-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 2'-Acetyl-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
• DTXSID50742842
• [1,1'-Biphenyl]-4-carboxylic acid, 2'-acetyl-3-fluoro-
• 4-(2-Acetylphenyl)-2-fluorobenzoicacid
• BS-20710
• 1365271-52-8

• MDL： MFCD21609634
• Inchi： 1S/C15H11FO3/c1-9(17)11-4-2-3-5-12(11)10-6-7-13(15(18)19)14(16)8-10/h2-8H,1H3,(H,18,19)
• InChI Key： XTPPPCROVGUUCV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 258.06900
• Monoisotopic Mass: 258.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.39350

Additional information on 4-(2-acetylphenyl)-2-fluorobenzoic acid

4-(2-Acetylphenyl)-2-Fluorobenzoic Acid: A Comprehensive Overview

4-(2-Acetylphenyl)-2-fluorobenzoic acid (CAS No. 1365271-52-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 4-(2-acetylphenyl)-2-fluorobenzoic acid is C₁₅H₁₁FO₃, and its molecular weight is 260.24 g/mol. The compound features a fluorinated benzene ring and an acetylphenyl group, which contribute to its distinct chemical and biological properties. The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 4-(2-acetylphenyl)-2-fluorobenzoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-(2-acetylphenyl)-2-fluorobenzoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(2-acetylphenyl)-2-fluorobenzoic acid has also been investigated for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of cell signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer. These findings open up new avenues for the development of targeted cancer therapies using 4-(2-acetylphenyl)-2-fluorobenzoic acid.

The pharmacokinetic properties of 4-(2-acetylphenyl)-2-fluorobenzoic acid have also been extensively studied. Research published in the Bioorganic & Medicinal Chemistry Letters has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both oral and parenteral administration, depending on the specific therapeutic application.

In terms of safety, preclinical studies have indicated that 4-(2-acetylphenyl)-2-fluorobenzoic acid has a favorable toxicity profile. Animal models have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 4-(2-acetylphenyl)-2-fluorobenzoic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-bromo-2-fluorobenzoic acid with 1-acetylnaphthalene in the presence of a palladium catalyst. This approach provides high yields and purity, making it suitable for large-scale production. Alternative synthetic routes are also being explored to improve efficiency and reduce costs.

In conclusion, 4-(2-acetylphenyl)-2-fluorobenzoic acid (CAS No. 1365271-52-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future advancements in drug discovery and development.